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For Researchers, Scientists, and Drug Development Professionals

Introduction: Addressing the Ambiguity of "2,3,5-
Trimethylpiperazine"
In the realm of synthetic chemistry and drug discovery, precise molecular structure and

nomenclature are paramount. This guide directly addresses the query of 2,3,5-

Trimethylpiperazine dihydrochloride. However, a comprehensive search of chemical databases

and scientific literature reveals that "2,3,5-Trimethylpiperazine" is not a standard or

commercially available isomer of trimethylpiperazine. The substitution pattern (2,3,5-) on the

piperazine ring is highly unusual and not found in major chemical supplier catalogs or

databases like PubChem for the saturated piperazine heterocycle.

It is crucial to distinguish this from the well-documented aromatic compound, 2,3,5-

Trimethylpyrazine (CAS Number: 14667-55-1), which has a distinct chemical structure, formula

(C₇H₁₀N₂), and properties.[1][2] The similarity in naming can be a source of confusion. One
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patent for the synthesis of 2,3,5-trimethylpyrazine mentions the use of a "2,3,5-

trimethylpiperazine aqueous solution" as a potential raw material, suggesting its possible

existence as a synthetic intermediate.[3] However, the lack of a CAS number and other

supporting data for 2,3,5-trimethylpiperazine itself indicates it is not a well-characterized or

readily accessible compound.

This guide will, therefore, pivot to a discussion of a well-characterized and commercially

available isomer, 1,3,3-Trimethylpiperazine dihydrochloride, to provide a technically detailed

and scientifically grounded resource on the properties and handling of a relevant

trimethylpiperazine salt.

A Case Study: 1,3,3-Trimethylpiperazine
Dihydrochloride
To illustrate the chemical and physical properties pertinent to drug development professionals,

we will focus on 1,3,3-Trimethylpiperazine dihydrochloride (CAS Number: 100911-48-6).[4]

Molecular Structure and Properties
The fundamental characteristics of this compound are summarized below.

Property Value Source

Chemical Formula C₇H₁₈Cl₂N₂ [4]

Molecular Weight 201.14 g/mol [4]

Physical Form Solid [4]

Purity ≥97% , [4]

Storage Conditions
4°C, sealed storage, away

from moisture
[4]

The structure of 1,3,3-Trimethylpiperazine features a saturated six-membered ring containing

two nitrogen atoms, with methyl groups at the 1 and both 3 positions. The dihydrochloride salt

is formed by the protonation of the two basic nitrogen atoms.
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Caption: Chemical structure of 1,3,3-Trimethylpiperazine dihydrochloride.

Synthesis and Characterization
General Synthetic Approach for Piperazine Salts
The synthesis of piperazine dihydrochloride salts typically involves a straightforward acid-base

reaction.

Protocol: Synthesis of a Piperazine Dihydrochloride

Dissolution: The free base (e.g., 1,3,3-trimethylpiperazine) is dissolved in a suitable organic

solvent, such as ethanol or isopropanol.

Acidification: A solution of hydrochloric acid (e.g., concentrated HCl or HCl in a solvent like

ethanol) is added dropwise to the piperazine solution, often under cooling in an ice bath to

manage the exothermic reaction.

Precipitation: The dihydrochloride salt, being less soluble in the organic solvent, precipitates

out of the solution as a solid.

Isolation and Purification: The solid product is collected by filtration, washed with a small

amount of cold solvent to remove any unreacted starting materials, and then dried under

vacuum.

Synthesis Workflow

Dissolve Piperazine Free Base
in Organic Solvent

Add HCl Solution
(Dropwise, with cooling)

Step 1 Precipitation of
Dihydrochloride Salt

Step 2
Isolate by Filtration

Step 3
Wash with Cold Solvent

Step 4
Dry Under Vacuum

Step 5 Purified Piperazine
Dihydrochloride Salt

Final Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of piperazine dihydrochloride salts.

Analytical Characterization
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To confirm the identity and purity of the synthesized salt, a suite of analytical techniques is

employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

carbon-hydrogen framework and the successful protonation of the nitrogen atoms, which

results in characteristic shifts in the spectra.

Fourier-Transform Infrared (FTIR) Spectroscopy: This technique identifies the presence of

key functional groups and can show the N-H stretching vibrations of the ammonium salts.

Mass Spectrometry (MS): Provides the mass-to-charge ratio of the protonated molecule,

confirming the molecular weight of the free base.

Elemental Analysis: Determines the percentage composition of carbon, hydrogen, nitrogen,

and chlorine, which should match the calculated values for the dihydrochloride salt.

Applications in Research and Drug Development
The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs.[5] Its presence can improve the pharmacokinetic properties of a drug

candidate, such as its solubility and oral bioavailability. The basic nitrogen atoms of the

piperazine ring are often crucial for binding to biological targets.

Substituted piperazines, including trimethylated derivatives, are explored as building blocks in

the synthesis of novel therapeutic agents. They can be used to modulate the lipophilicity,

basicity, and steric profile of a lead compound to optimize its activity and selectivity.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

1,3,3-Trimethylpiperazine dihydrochloride.

Hazard Statements: This compound is typically associated with hazard statements such as

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H335 (May cause respiratory irritation).[4]
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Precautionary Measures: Always handle this compound in a well-ventilated area or a fume

hood.[4] Wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion
While the specific compound "2,3,5-Trimethylpiperazine dihydrochloride" is not a well-defined

or readily available chemical, the broader class of trimethylpiperazine dihydrochlorides offers

valuable scaffolds for research and development. By understanding the properties, synthesis,

and handling of a representative isomer like 1,3,3-Trimethylpiperazine dihydrochloride,

researchers can effectively utilize these building blocks in the design and synthesis of novel

molecules with therapeutic potential. It is imperative for scientists to use precise nomenclature

and verify the existence and properties of chemical compounds through reliable databases to

ensure the integrity and reproducibility of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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